4-Bromo-2-(N-Boc-aminomethyl)thiophene
Overview
Description
4-Bromo-2-(N-Boc-aminomethyl)thiophene is a chemical compound with the molecular formula C10H14BrNO2S . It has an average mass of 292.193 Da and a monoisotopic mass of 290.992859 Da .
Molecular Structure Analysis
The molecular structure of 4-Bromo-2-(N-Boc-aminomethyl)thiophene consists of a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom. This ring is substituted at the 2-position with a bromine atom and a N-Boc-aminomethyl group .Physical And Chemical Properties Analysis
The physical and chemical properties of 4-Bromo-2-(N-Boc-aminomethyl)thiophene include a molecular weight of 292.193 . Other properties such as density, boiling point, and melting point are not available .Scientific Research Applications
Application in Antibacterial and Antibiofilm Agents
Specific Scientific Field
This application falls under the field of Biomedical Engineering and Chemical Engineering , specifically in the development of advanced antibacterial and antibiofilm agents.
Summary of the Application
“4-Bromo-2-(N-Boc-aminomethyl)thiophene” is used in the preparation of cationic peptidomimetic Gly-POX, which has shown effectiveness in killing MRSA persisters . This is due to its capacity to damage the bacterial membrane .
Methods of Application or Experimental Procedures
The cationic peptidomimetic Gly-POX is prepared via cationic ring-opening polymerization (CROP) of N-Boc-aminomethyl-2-oxazoline monomers with trifluoromethanesulfonate (MeOTf) as the initiator .
Results or Outcomes
The cationic peptidomimetic Gly-POX, prepared using “4-Bromo-2-(N-Boc-aminomethyl)thiophene”, effectively killed MRSA persisters at 4× MIC due to its capacity to damage the bacterial membrane .
Application in Proteomics Research
Specific Scientific Field
This application falls under the field of Proteomics and Biochemistry .
Summary of the Application
“4-Bromo-2-(N-Boc-aminomethyl)thiophene” is used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could be used in the synthesis of peptides or proteins for further study.
Methods of Application or Experimental Procedures
The specific methods of application or experimental procedures would depend on the specific research context. Generally, it would involve chemical synthesis techniques to incorporate “4-Bromo-2-(N-Boc-aminomethyl)thiophene” into larger molecules.
Results or Outcomes
The results or outcomes would also depend on the specific research context. In general, the use of “4-Bromo-2-(N-Boc-aminomethyl)thiophene” could enable the synthesis of novel peptides or proteins, which could then be studied for various biological functions.
Application in Drug Delivery Devices
Specific Scientific Field
This application falls under the field of Pharmaceutical Sciences and Chemical Engineering , specifically in the development of drug delivery devices.
Summary of the Application
Boronic acids and their esters, such as “4-Bromo-2-(N-Boc-aminomethyl)thiophene”, are highly considered compounds for the design of new drugs and drug delivery devices . They are particularly suitable as boron-carriers for neutron capture therapy .
Methods of Application or Experimental Procedures
The specific methods of application or experimental procedures would depend on the specific research context. Generally, it would involve chemical synthesis techniques to incorporate “4-Bromo-2-(N-Boc-aminomethyl)thiophene” into larger molecules, which are then used in the design of drug delivery devices.
Results or Outcomes
The results or outcomes would also depend on the specific research context. In general, the use of “4-Bromo-2-(N-Boc-aminomethyl)thiophene” could enable the development of novel drug delivery devices, which could then be studied for their effectiveness in delivering drugs to specific targets in the body.
Application in Hydrolysis of Phenylboronic Pinacol Esters
Specific Scientific Field
This application falls under the field of Chemistry and Pharmaceutical Sciences .
Summary of the Application
Boronic acids and their esters, such as “4-Bromo-2-(N-Boc-aminomethyl)thiophene”, are highly considered compounds for the design of new drugs and drug delivery devices . However, these compounds are only marginally stable in water. The kinetics of hydrolysis of some phenylboronic pinacol esters is described .
properties
IUPAC Name |
tert-butyl N-[(4-bromothiophen-2-yl)methyl]carbamate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14BrNO2S/c1-10(2,3)14-9(13)12-5-8-4-7(11)6-15-8/h4,6H,5H2,1-3H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QWJRQWPEJVQCHU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC1=CC(=CS1)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14BrNO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80674905 |
Source
|
| Record name | tert-Butyl [(4-bromothiophen-2-yl)methyl]carbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80674905 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-(N-Boc-aminomethyl)thiophene | |
CAS RN |
479090-39-6 |
Source
|
| Record name | 1,1-Dimethylethyl N-[(4-bromo-2-thienyl)methyl]carbamate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=479090-39-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | tert-Butyl [(4-bromothiophen-2-yl)methyl]carbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80674905 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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